5-(3-phenyl-2-propen-1-ylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(E)-3-phenylprop-2-enylidene]-2-pyridin-3-ylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13N3OS/c21-16-15(10-4-8-13-6-2-1-3-7-13)22-17(20-16)19-14-9-5-11-18-12-14/h1-12H,(H,19,20,21)/b8-4+,15-10+
• InChI Key: UIOSGLZBCQBGMK-JBZDNPHWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)NC(=NC3=CN=CC=C3)S2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C/2\C(=O)NC(=NC3=CN=CC=C3)S2
• Molecular Formula: C17H13N3OS
• Molecular Weight: 307.4 g/mol

Description

5-(3-phenyl-2-propen-1-ylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one, commonly known as PTZ, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. PTZ is a thiazolone derivative and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

PTZ acts as a GABA antagonist and blocks the inhibitory effects of GABA on the central nervous system. This leads to the hyperexcitability of neurons and the induction of seizures. PTZ has also been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and noradrenaline.
Biochemical and Physiological Effects
PTZ has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of oxidative stress markers and decrease the levels of antioxidant enzymes in the brain. PTZ has also been found to alter the levels of various neurotransmitters and modulate the activity of ion channels in the central nervous system.

Advantages and Limitations for Lab Experiments

PTZ is a widely used compound in scientific research due to its ability to induce seizures in animal models. It is a relatively simple and inexpensive compound to synthesize, making it readily available for use in lab experiments. However, PTZ has limitations in terms of its specificity and selectivity. It has been found to exhibit off-target effects on various neurotransmitter systems, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of PTZ. One potential area of research is the development of more specific and selective PTZ analogs that can be used to study the mechanisms of epilepsy and other neurological disorders. Another area of research is the use of PTZ in combination with other compounds to study the synergistic effects on the central nervous system. Finally, the development of new animal models that can better mimic human neurological disorders may provide new insights into the mechanisms of PTZ and its potential applications in scientific research.

Synthesis Methods

PTZ can be synthesized using various methods. One of the most commonly used methods is the reaction between 3-(3-pyridyl)-2-propen-1-amine and 2-bromo-1-(phenylthio)ethanone in the presence of sodium hydride. This reaction leads to the formation of 5-(3-phenyl-2-propen-1-ylidene)-2-(3-pyridinylamino)-1,3-thiazol-4(5H)-one.

Scientific Research Applications

PTZ has been extensively studied for its potential applications in scientific research. It has been found to exhibit anticonvulsant, anxiogenic, and proconvulsant effects. PTZ is commonly used in animal models to induce seizures and study the mechanisms of epilepsy. PTZ has also been used to study the effects of drugs on the central nervous system.